Cas no 60253-37-4 (Benzenecarbothioamide, N,2-dimethyl-)

• Product Name: Benzenecarbothioamide, N,2-dimethyl-
• CAS No: 60253-37-4
• MF: C₉H₁₁NS
• MW: 165.25534081459
• CID: 498478
• PubChem ID: 11816060
• Update Time: 2025-04-19

Benzenecarbothioamide, N,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, N,2-dimethyl-
• N,2-dimethylbenzenecarbothioamide

• Inchi： 1S/C9H11NS/c1-7-5-3-4-6-8(7)9(11)10-2/h3-6H,1-2H3,(H,10,11)
• InChI Key： XKXBNONOHGVRFL-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC=CC=1C)NC

Computed Properties

• Exact Mass: 165.06133
• Monoisotopic Mass: 165.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes